N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H19NO3S2/c15-4-5-17-13(2-7-18-8-3-13)10-14-12(16)11-1-6-19-9-11/h1,6,9,15H,2-5,7-8,10H2,(H,14,16)
• InChI Key: QFUYSRXTRVDKJK-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)C2=CSC=C2)OCCO
• Molecular Formula: C13H19NO3S2
• Molecular Weight: 301.4 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H19NO3S2 and its molecular weight is 301.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives have been extensively synthesized and characterized, laying a foundation for further exploration of their applications. For instance, the synthesis and characterization of thiophene derivatives demonstrate the compound's versatility in forming various chemical structures with potential for diverse applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial Evaluation

Several studies have focused on evaluating the antimicrobial properties of these compounds. This includes research on new thiophene derivatives and their applications as photostabilizers and antimicrobial agents. The antimicrobial evaluation and docking studies of certain derivatives highlight their potential in combating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).

Material Science Applications

The compound's derivatives have shown promising applications in material science, such as the use of new thiophene derivatives as photostabilizers for rigid poly(vinyl chloride). This application is crucial for enhancing the durability and lifespan of PVC materials, showcasing the compound's utility beyond biomedical applications (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).

Biological Activity and Drug Design

The exploration of thiophene-3-carboxamide derivatives in the design of new anticancer drugs indicates the compound's relevance in developing novel therapeutic agents. The predictive design of analogues showcases the potential for creating effective treatments for cancer, highlighting the compound's importance in medicinal chemistry and drug development (Sosnovsky, Rao, & Li, 1986).